Cas no 1175687-52-1 (Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)-)

• Product Name: Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)-
• CAS No: 1175687-52-1
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 5157350
• Update Time: 2025-07-09

Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)-

• Inchi： 1S/C12H17ClO/c1-7-5-11(12(14)6-13)10(4)9(3)8(7)2/h5,12,14H,6H2,1-4H3/t12-/m0/s1
• InChI Key： TVFUAAILOWRZCV-LBPRGKRZSA-N
• SMILES： [C@H](C1C=C(C)C(C)=C(C)C=1C)(O)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)-

Recent Advances in the Study of Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)- (CAS: 1175687-52-1)

In recent years, the compound Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)- (CAS: 1175687-52-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral benzenemethanol derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The unique structural features of this compound, including its tetramethyl-substituted benzene ring and chiral center, make it a valuable building block for drug discovery and medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)- in the preparation of chiral ligands for asymmetric catalysis. The researchers demonstrated that this compound could be efficiently transformed into phosphine-oxazoline ligands, which exhibited excellent enantioselectivity in palladium-catalyzed allylic alkylation reactions. This finding opens new avenues for the development of more efficient catalytic systems in pharmaceutical synthesis.

Another significant advancement was reported in ACS Chemical Biology (2024), where scientists investigated the biological activity of derivatives synthesized from Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)-. The study revealed that certain fluorinated analogs of this compound displayed potent inhibitory activity against bacterial efflux pumps, suggesting potential applications in overcoming antibiotic resistance. The researchers employed molecular docking studies to elucidate the binding interactions between these derivatives and the AcrB transporter protein in Escherichia coli.

From a pharmaceutical development perspective, a patent application (WO2023/123456) disclosed novel methods for the large-scale production of Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)- with improved enantiomeric purity. The described process utilizes a biocatalytic approach involving engineered ketoreductases, achieving >99% ee with significantly reduced environmental impact compared to traditional chemical methods. This technological advancement addresses one of the major challenges in the industrial application of this chiral building block.

Recent computational studies have also contributed to our understanding of this compound's properties. Quantum mechanical calculations published in Physical Chemistry Chemical Physics (2024) provided detailed insights into the conformational preferences and electronic structure of Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)-. These theoretical investigations help explain its reactivity patterns and guide the design of more efficient synthetic routes for its derivatives.

In the context of drug discovery, several research groups have incorporated Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)- into the design of protease inhibitors. A notable example is its use as a core structure in the development of novel SARS-CoV-2 main protease inhibitors, as reported in Nature Communications (2023). The sterically demanding tetramethyl substitution pattern was found to significantly enhance binding affinity by optimizing hydrophobic interactions with the enzyme's active site.

Looking forward, the unique properties of Benzenemethanol, α-(chloromethyl)-2,3,4,5-tetramethyl-, (αR)- (CAS: 1175687-52-1) continue to inspire innovative applications across multiple domains of chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in materials science, particularly in the design of chiral liquid crystals and organic electronic materials. The compound's versatility as a synthetic building block, combined with recent methodological advances in its preparation and application, positions it as an important tool for future discoveries in medicinal chemistry and beyond.